Cas no 1015845-79-0 (N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-isopropylamine)

• Product Name: N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-isopropylamine
• CAS No: 1015845-79-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD08691485
• CID: 874850
• PubChem ID: 28063596
• Update Time: 2025-04-19

N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-isopropylamine Chemical and Physical Properties

Names and Identifiers

• N-((1-Ethyl-1H-pyrazol-4-yl)methyl)propan-2-amine
• N-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-N-isopropylamine
• N-[(1-ethyl-1H-pyrazol-4-yl)methyl]propan-2-amine(SALTDATA: FREE)
• N-[(1-ethylpyrazol-4-yl)methyl]propan-2-amine
• [(1-ethylpyrazol-4-yl)methyl](isopropyl)amine
• AG-B-34128
• AG-D-08672
• AK-56836
• Ambcb4010694
• CTK3J9940
• N-[(1-ETHYL-1H-PYRAZOL-4-YL)METHYL]PROPAN-2-AMINE
• ALINDA 16639
• CHEMBRDG-BB 4010694
• 1H-Pyrazole-4-methanamine, 1-ethyl-N-(1-methylethyl)-
• EN300-264455
• VS-0347
• N-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-2-propanamine
• G37396
• MFCD08691485
• [(1-ethyl-1H-pyrazol-4-yl)methyl](propan-2-yl)amine
• 1015845-79-0
• AKOS005171458
• DTXSID80650840
• CS-0215604
• ALBB-004738
• J-000437
• N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-isopropylamine

• MDL： MFCD08691485
• Inchi： 1S/C9H17N3/c1-4-12-7-9(6-11-12)5-10-8(2)3/h6-8,10H,4-5H2,1-3H3
• InChI Key： KWQPUHNIFAGYSP-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(CC)C=1)C(C)C

Computed Properties

• Exact Mass: 167.14200
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• PSA: 29.85000
• LogP: 1.79190

N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-isopropylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT